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Compound of Interest

Compound Name:

1-(3-

Chlorophenyl)cyclohexanecarboxy

lic acid

Cat. No.: B1355719 Get Quote

This guide provides a comprehensive technical overview of 1-(3-
Chlorophenyl)cyclohexanecarboxylic acid, a compound of interest for researchers and

professionals in drug development and chemical synthesis. Due to the limited availability of

direct experimental data for this specific isomer, this document synthesizes information from

analogous compounds, predictive models, and established chemical principles to offer a robust

working profile.

Introduction
1-(3-Chlorophenyl)cyclohexanecarboxylic acid belongs to the family of substituted

cyclohexanecarboxylic acids. Its structure, featuring a cyclohexane ring and a 3-chlorophenyl

group attached to the same carbon as the carboxylic acid, suggests its potential as a versatile

building block in medicinal chemistry and material science. The isomeric position of the chlorine

atom on the phenyl ring is expected to significantly influence its physicochemical properties

and biological activity compared to its more studied 4-chloro counterpart. This guide will delve

into its chemical properties, propose a viable synthetic route, outline analytical characterization

methods, and discuss its potential applications.

Physicochemical Properties
While specific experimental data for 1-(3-Chlorophenyl)cyclohexanecarboxylic acid is not

extensively documented, we can infer its properties from its structure and by comparison with
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closely related analogs.

Table 1: Physicochemical Properties of 1-(3-Chlorophenyl)cyclohexanecarboxylic acid and

Related Compounds

Property

1-(3-
Chlorophenyl)cyclo
hexanecarboxylic
acid
(Predicted/Inferred)

1-(4-
Chlorophenyl)cyclo
hexanecarboxylic
acid

4-(4-
Chlorophenyl)cyclo
hexanecarboxylic
acid

Molecular Formula C13H15ClO2[1] C13H15ClO2[2][3] C13H15ClO2[4]

Molecular Weight 238.71 g/mol [1] 238.71 g/mol [2][3] 238.71 g/mol [4]

Appearance
White to off-white

solid (predicted)

White crystalline

solid[4]
White crystalline solid

Melting Point Not available Not available
~235 °C[4] to 252-262

°C[4]

Boiling Point Not available Not available 387.1 °C (Predicted)

Density Not available Not available
1.225 g/cm³ (at 25 °C)

[4]

Solubility

Likely soluble in

organic solvents like

DMSO and

chloroform; sparingly

soluble in water.

Slightly soluble in

DMSO, chloroform[4]

Slightly soluble in

DMSO, chloroform

pKa ~4-5 (estimated) Not available 4.80 (Predicted)

LogP 4.0 (Predicted)[1] 3.86[3] 3.7

The positioning of the chlorine atom at the meta position of the phenyl ring in 1-(3-
Chlorophenyl)cyclohexanecarboxylic acid is expected to influence its electronic properties

and intermolecular interactions, potentially leading to differences in melting point and solubility

compared to the para-substituted analog.
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Synthesis and Purification
A robust synthetic route for 1-(3-Chlorophenyl)cyclohexanecarboxylic acid can be proposed

based on established methodologies for similar compounds, such as the synthesis of its 4-

chloro analog[5][6]. The following proposed synthesis involves a Friedel-Crafts reaction

followed by hydrolysis.

Proposed Synthetic Pathway

Step 1: Friedel-Crafts Acylation
Step 2: Friedel-Crafts Alkylation Step 3: Hydrolysis

Cyclohexene Intermediate_1

Trichloroacetyl chloride,
AlCl3, CS2 Intermediate_2Chlorobenzene 1-(3-Chlorophenyl)cyclohexanecarboxylic acid

1. NaOH
2. HCl

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 1-(3-
Chlorophenyl)cyclohexanecarboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1355719#1-3-chlorophenyl-cyclohexanecarboxylic-
acid-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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